N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide

• IUPAC Name: 1-[1-(1-methylcyclohexanecarbonyl)piperidin-4-yl]-N-propan-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C22H39N3O2/c1-17(2)23-20(26)18-7-13-24(14-8-18)19-9-15-25(16-10-19)21(27)22(3)11-5-4-6-12-22/h17-19H,4-16H2,1-3H3,(H,23,26)
• InChI Key: HKPZESRIUOAQCN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1CCN(CC1)C2CCN(CC2)C(=O)C3(CCCCC3)C
• Molecular Formula: C22H39N3O2
• Molecular Weight: 377.6 g/mol

Description

N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide, also known as Isradipine, is a calcium channel blocker that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, Parkinson's disease, and Alzheimer's disease. In hypertension, N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide has been shown to reduce blood pressure by blocking calcium channels in the smooth muscle cells of blood vessels. In Parkinson's disease, N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide has been shown to protect dopaminergic neurons from oxidative stress and improve motor function. In Alzheimer's disease, N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide has been shown to reduce beta-amyloid production and improve cognitive function.

Mechanism of Action

N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide blocks L-type calcium channels in various cells, including smooth muscle cells, neurons, and cardiac cells. By blocking calcium influx, N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide reduces muscle contraction, neurotransmitter release, and cardiac contractility. This mechanism of action is responsible for N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide's therapeutic effects in various diseases.
Biochemical and Physiological Effects:
N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide has several biochemical and physiological effects, including reducing blood pressure, improving motor function, and reducing beta-amyloid production. N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide also has some side effects, including dizziness, headache, and nausea.

Advantages and Limitations for Lab Experiments

N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide has several advantages for lab experiments, including its well-established synthesis method, extensive scientific research applications, and known mechanism of action. However, N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide also has some limitations, including its potential side effects and the need for careful dosing and administration.

Future Directions

There are several future directions for N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide research, including exploring its potential therapeutic applications in other diseases, improving its efficacy and safety profile, and developing new formulations and delivery methods. N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide also has potential applications in basic research, such as studying calcium signaling and neuronal function. Overall, N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide is a promising compound with many potential applications in scientific research and medicine.

Synthesis Methods

N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide is synthesized through a multi-step process involving the reaction of 1-methylcyclohexylamine with ethyl chloroformate to form an intermediate, which is then reacted with N-isopropylpiperazine to produce the final product. This method has been optimized over the years to improve the yield and purity of N-isopropyl-1'-[(1-methylcyclohexyl)carbonyl]-1,4'-bipiperidine-4-carboxamide.